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Compound of Interest

Compound Name: Fmoc-Cys(Et)-OH

Cat. No.: B557772

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential safety and logistical information for the disposal of
Fmoc-Cys(Et)-OH, a key reagent in peptide synthesis. While a specific Safety Data Sheet
(SDS) for Fmoc-Cys(Et)-OH is not publicly available, this document outlines general best
practices based on guidelines for similar Fmoc-protected amino acid derivatives.

It is imperative to obtain the supplier-specific Safety Data Sheet (SDS) for Fmoc-Cys(Et)-OH
to ensure adherence to the most accurate and current safety and disposal protocols.

Chemical and Physical Properties

A summary of the known quantitative data for Fmoc-Cys(Et)-OH is presented below. This
information is crucial for safe handling and storage.

Property Value

CAS Number 200354-34-3

Molecular Formula C20H21NO4S

Molecular Weight 371.45 g/mol
Appearance Solid

Storage Class 11 - Combustible Solids
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Disposal Protocol: A Step-by-Step Approach

The following experimental protocol details the recommended step-by-step procedure for the
disposal of Fmoc-Cys(Et)-OH and associated contaminated materials. This process is
designed to minimize risk and ensure regulatory compliance.

Materials Required:
o Designated, leak-proof, and clearly labeled hazardous waste container
o Personal Protective Equipment (PPE):
o Nitrile gloves
o Safety goggles
o Lab coat
Procedure:
» Waste Identification and Segregation:
o Treat all unused, expired, or contaminated Fmoc-Cys(Et)-OH as chemical waste.

o Do not mix Fmoc-Cys(Et)-OH waste with other chemical waste streams unless
compatibility has been confirmed by your institution's Environmental Health & Safety
(EHS) department.

o Segregate solid waste (e.g., contaminated gloves, weighing paper, pipette tips) from any
potential liquid waste.

e Containment:

o Place all solid waste contaminated with Fmoc-Cys(Et)-OH into a designated hazardous

waste container.

o Ensure the container is kept securely sealed when not in use to prevent accidental spills

or exposure.
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e Labeling:

o Clearly label the hazardous waste container with the full chemical name: "Fmoc-Cys(Et)-
OH".

o Include the date when the first item of waste was added to the container.
o Indicate any known hazards based on the supplier's SDS.
e Storage:

o Store the sealed waste container in a designated, well-ventilated hazardous waste
accumulation area.

o Ensure the storage area is away from incompatible materials.
e Disposal:
o Do not dispose of Fmoc-Cys(Et)-OH down the drain or in regular trash.

o Contact your institution's Environmental Health & Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for proper collection and disposal.

o Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

Disposal Workflow

The logical flow for the proper disposal of Fmoc-Cys(Et)-OH is illustrated in the diagram below.
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Fmoc-Cys(Et)-OH Disposal Workflow

On-Site Handling

1. Identify Waste
(Unused, expired, or contaminated Fmoc-Cys(Et)-OH)

:

2. Segregate Waste
(Separate solids from liquids; do not mix with incompatible chemicals)

:

3. Contain Waste
(Place in a labeled, sealed, leak-proof container)

:

4. Store Waste
(Designated, well-ventilated hazardous waste area)

Final Disposal

5. Contact EHS or Licensed Contractor
(Arrange for pickup and disposal)

:

6. Regulatory Compliance
(Adhere to all local, state, and federal regulations)

Click to download full resolution via product page

Caption: A flowchart illustrating the step-by-step procedure for the safe disposal of Fmoc-
Cys(Et)-OH.

« To cite this document: BenchChem. [Navigating the Safe Disposal of Fmoc-Cys(Et)-OH: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557772#fmoc-cys-et-oh-proper-disposal-procedures]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b557772?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

